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Compound Focus: 12-Bromododecanoic Acid

CAS No.: 73367-80-3

Cat. No.: S577883

Get Quote

Technical Data Summary

The table below summarizes the key physicochemical properties of 12-Bromododecanoic acid (CAS

73367-80-3).

Property Value

Molecular Formula C₁₂H₂₃BrO₂ [1] [2] [3]

Molecular Weight 279.21 g/mol [1] [2] [3]

Melting Point 52-55 °C (lit.) [1] [4] [2]

Boiling Point 140-143 °C at 20 Torr [1] [2]

Predicted pKa 4.78 ± 0.10 [1] [2]

Density 1.191±0.06 g/cm³ (Predicted) [1] [2]

Flash Point >230 °F (110 °C) [1] [4] [2]

Appearance White to off-white crystalline solid [1] [2] [5]

Solubility in Chloroform 50 mg/mL [1] [4] [2]
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Experimental Protocol: Solution Preparation

This protocol details the procedure for preparing a 50 mg/mL solution of 12-Bromododecanoic acid in

chloroform. The workflow involves preparation, dissolution, and post-processing stages, which you can see

in the following diagram:
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Start Preparation

Weigh 50 mg of
12-Bromododecanoic Acid

Transfer to a
clean, dry vial

Add 1 mL of
anhydrous chloroform

Cap the vial and
vortex or stir
(10-15 min)

Inspect visually:
Clear, faintly yellow

solution is acceptable

Solution is ready
for use

Store sealed
at room temperature

away from light

Click to download full resolution via product page
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Materials and Equipment

Analyte: 12-Bromododecanoic acid (≥97% purity) [4] [5]
Solvent: Anhydrous chloroform [1] [4]

Container: A clean, dry glass vial (e.g., 2-4 mL capacity) with a secure cap
Balance: Analytical balance (accuracy to 0.1 mg)

Other: Micropipette, vortex mixer or magnetic stirrer, and optional sonicator

Procedure

Weighing: Using an analytical balance, accurately weigh 50 mg of 12-Bromododecanoic acid [1]
[4].

Transfer: Transfer the solid to a clean, dry glass vial.
Dilution: Add anhydrous chloroform to the vial to achieve a final volume of 1 mL. This gives the

target concentration of 50 mg/mL.
Dissolution: Cap the vial securely and mix the contents using a vortex mixer or a magnetic stirrer

until the solid is completely dissolved. This typically takes 10-15 minutes. Gentle warming or brief
sonication in a water bath at or below room temperature can be used to accelerate dissolution if

necessary.
Inspection: Visually inspect the solution. The expected outcome is a clear to slightly hazy,
colorless to faintly yellow liquid [1] [4]. A significant haze or precipitate indicates incomplete
dissolution.

Notes and Safety

Personal Protective Equipment (PPE): Wear appropriate gloves, safety glasses, and a lab coat.
The compound may cause skin and eye irritation [2].

Storage: The solid compound should be stored sealed in a dry environment at room temperature,
protected from light [1] [5]. Prepared solutions should be used promptly.

Solution Stability: If the solution develops significant cloudiness or color change over time, it should
be discarded.

Research Applications

12-Bromododecanoic acid is a valuable bifunctional intermediate in chemical and biochemical research. Its

key applications include:
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Protein-Ligand Interaction Studies: It has been used as a model fatty acid to elucidate the X-ray

crystal structure of bovine beta-lactoglobulin, where it binds inside the protein's calyx [1] [6] [3].
Synthesis of Prodrugs and Bioactive Molecules: The molecule serves as a critical building block.

The carboxylic acid can form ester linkages, while the bromine at the 12-position is an excellent
leaving group for nucleophilic substitution (SN2) reactions [7] [5]. This allows for the creation of

lipophilic conjugates, such as those with anti-HIV activity [7].
Material Science and Polymer Chemistry: It is used as an initiator or modifier in polymer synthesis,

such as in Atom Transfer Radical Polymerization (ATRP), to create polymers with specific terminal
functional groups [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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